Cas no 2097800-48-9 (Ethyl4-Bromo-5-methylindole-3-acetate)

• Product Name: Ethyl4-Bromo-5-methylindole-3-acetate
• CAS No: 2097800-48-9
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• MDL: MFCD30742675
• CID: 4636799
• Update Time: 2025-06-07

Ethyl4-Bromo-5-methylindole-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-Bromo-5-methylindole-3-acetate
• Ethyl4-Bromo-5-methylindole-3-acetate

• MDL： MFCD30742675
• Inchi： 1S/C13H14BrNO2/c1-3-17-11(16)6-9-7-15-10-5-4-8(2)13(14)12(9)10/h4-5,7,15H,3,6H2,1-2H3
• InChI Key： CPSIAGJZHABAKA-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(C)C=C2)C(CC(OCC)=O)=C1

Additional information on Ethyl4-Bromo-5-methylindole-3-acetate

Ethyl 4-Bromo-5-methylindole-3-acetate (CAS No. 2097800-48-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-Bromo-5-methylindole-3-acetate (CAS No. 2097800-48-9) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, comprising a brominated indole core with an acetic ester substituent, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its utility in developing novel therapeutic agents, particularly in the fields of oncology and central nervous system (CNS) disorders.

The molecular structure of Ethyl 4-Bromo-5-methylindole-3-acetate consists of an indole ring system substituted with a bromine atom at the 4-position and a methyl group at the 5-position, further functionalized with an acetic ester group at the 3-position. This specific arrangement of functional groups provides multiple reactive sites that can be selectively modified through various chemical transformations. Such modifications are crucial for tailoring the pharmacological properties of the resulting drug candidates, including solubility, bioavailability, and target specificity.

In recent years, there has been a surge in research focused on indole derivatives as potential therapeutic agents. The indole scaffold is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, compounds featuring bromine substituents have shown enhanced binding affinity to biological targets, making them particularly attractive for drug development. Ethyl 4-Bromo-5-methylindole-3-acetate serves as a pivotal building block in synthesizing such brominated indole-based molecules.

One of the most compelling applications of Ethyl 4-Bromo-5-methylindole-3-acetate is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that disrupt these interactions, researchers aim to develop novel therapeutic strategies. The bromine atom in Ethyl 4-Bromo-5-methylindole-3-acetate allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing complex PPI inhibitors.

Moreover, the acetic ester group in Ethyl 4-Bromo-5-methylindole-3-acetate provides a versatile handle for subsequent derivatization. It can be hydrolyzed to form a carboxylic acid or converted into other ester functionalities, enabling the synthesis of a wide range of derivatives with tailored properties. This flexibility is particularly useful in medicinal chemistry, where optimizing pharmacokinetic parameters is critical for drug efficacy and safety.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like Ethyl 4-Bromo-5-methylindole-3-acetate in accelerating drug discovery pipelines. The compound's purity and consistency are paramount to ensure reliable synthetic outcomes and minimize side reactions. As a result, manufacturers specializing in fine chemicals have invested heavily in optimizing production processes to meet the stringent demands of pharmaceutical applications.

In academic research, Ethyl 4-Bromo-5-methylindole-3-acetate has been utilized as a starting material for exploring novel synthetic pathways and developing innovative catalytic methods. For instance, recent studies have demonstrated its utility in constructing complex indole derivatives through asymmetric synthesis, which is crucial for developing enantiomerically pure drugs with improved therapeutic profiles. These advancements underscore the compound's significance as a cornerstone in modern synthetic organic chemistry.

The growing interest in bioorthogonal chemistry has also highlighted the potential of Ethyl 4-Bromo-5-methylindole-3-acetate as a precursor for bioconjugation strategies. By incorporating reactive handles such as azides or alkynes into its structure, researchers can facilitate selective labeling of biomolecules for imaging and therapeutic purposes. This approach has opened new avenues in precision medicine and diagnostic applications.

Looking ahead, the demand for specialized intermediates like Ethyl 4-Bromo-5-methylindole-3-acetate is expected to rise alongside advancements in drug discovery technologies. The integration of artificial intelligence (AI) and machine learning (ML) into medicinal chemistry is likely to further enhance the design and synthesis of novel indole-based therapeutics. These technologies can predict optimal reaction conditions and identify promising derivatives more efficiently than traditional methods.

In conclusion, Ethyl 4-Bromo-5-methylindole-3-acetate (CAS No. 2097800-48-9) represents a cornerstone compound in pharmaceutical synthesis, offering unparalleled versatility and utility across multiple therapeutic areas. Its unique structural features make it an indispensable tool for researchers striving to develop innovative treatments for complex diseases. As scientific understanding continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts.